N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-3-fluoro-4-methoxybenzamide

• IUPAC Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C19H20FNO3/c1-12(9-13-3-5-17-14(10-13)7-8-24-17)21-19(22)15-4-6-18(23-2)16(20)11-15/h3-6,10-12H,7-9H2,1-2H3,(H,21,22)
• InChI Key: VVYOUPMSNMERQE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCC2)NC(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol
• CAS No.: 2034484-11-0

Description

N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-3-fluoro-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H20FNO3 and its molecular weight is 329.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmaceutical Development and Bioactivity

• Antimicrobial Activity : Research involving thiazolidinone derivatives incorporating thiazole rings has identified compounds with potent in vitro antibacterial and antifungal properties, suggesting a potential pathway for the development of new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).
• GPCR-35 Agonists : Studies on N-[2-(1H-tetrazol-5-yl)phenyl]benzamide derivatives have unveiled potent agonists of the G Protein-Coupled Receptor-35, highlighting their promise in treating pain, inflammatory, and metabolic diseases (Wei et al., 2018).

Analytical and Bioanalytical Applications

• High-Performance Liquid Chromatography (HPLC) : The use of 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole as a pre-column fluorescent labeling reagent for HPLC analysis of amino acids represents a significant advance in the analytical capabilities, offering a method for sensitive detection of these crucial biomolecules (Watanabe & Imai, 1981).

Radiopharmaceuticals and Imaging

• Radiosynthesis of Ligands : The development of radioiodinated and radiobrominated ligands for targeting serotonin-5HT2-receptors demonstrates the compound's utility in creating tracers for gamma-emission tomography and Positron Emission Tomography (PET), contributing to the field of neuroimaging and the study of neurological disorders (Mertens et al., 1994; Terrière et al., 1997).

Chemical Synthesis and Drug Design

• Synthesis Methods : Novel methods for the synthesis of complex pharmaceutical compounds, including Betrixaban, demonstrate the role of related chemical structures in facilitating the production of therapeutically relevant molecules (Li et al., 2015).